Methyl 1-(2,4-dichlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate

• IUPAC Name: methyl 1-(2,4-dichlorophenyl)-4-hydroxy-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C12H8Cl2N2O4/c1-20-12(19)11-9(17)5-10(18)16(15-11)8-3-2-6(13)4-7(8)14/h2-5,17H,1H3
• InChI Key: UFSKKRPVKOSVCL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN(C(=O)C=C1O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H8Cl2N2O4
• Molecular Weight: 315.11 g/mol

Description

Methyl 1-(2,4-dichlorophenyl)-4-hydroxy-6-oxo-1,6-dihydro-3-pyridazinecarboxylate is a useful research compound. Its molecular formula is C12H8Cl2N2O4 and its molecular weight is 315.11. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

• Synthesis of Methyl Esters of Tetrahydropyrimidine Carboxylic Acids : Methyl esters of 5-aroyl-6-aryl-2-oxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acids were synthesized using methyl esters of aroylpyruvic acids, urea, and substituted benzaldehydes. This synthesis process highlights the compound's chemical reactivity and potential in forming complex molecular structures (Gein et al., 2009).

• Reaction with 2,4-Dinitrophenylhydrazine : The compound demonstrated a reaction with 2,4-dinitrophenylhydrazine, leading to the formation of various derivatives. This reactivity is significant for creating specialized molecules for research purposes (Mukovoz et al., 2017).

Chemical Transformations and Derivatives

• Formation of Thiopyrano-Compounds : Methyl 3,4-dihydro-4-oxo-1H-2-benzothiopyran-3-carboxylate, a related compound, was obtained by Dieckmann cyclisation, showcasing the potential for creating diverse chemical structures (Scrowston & Shaw, 1976).

• Synthesis of 1H-Pyrazol-5-(1H)-one Derivatives : The compound was used in the synthesis of 4,5-dihydro-3-methyl-1-(2,4-dichlorophenyl)-1,2,4-triazol-5-(1H)-one, illustrating its versatility in forming biologically relevant structures (Zhu Hong-jun, 2010).

Potential Biological Applications

• Synthesis of Antimicrobial Compounds : Certain derivatives of the compound exhibited antimicrobial and antifungal activities, indicating its potential in the development of new pharmaceuticals (Sayed et al., 2003).

• Formation of Pyrazolone Derivatives : The compound's reactivity was leveraged in creating pyrazolone derivatives with potential biological activities, highlighting its significance in medicinal chemistry research (Shinge et al., 2005).